Cas no 61290-96-8 ((1-isothiocyanatobutyl)benzene)

(1-isothiocyanatobutyl)benzene structure
61290-96-8 structure
Product Name:(1-isothiocyanatobutyl)benzene
CAS No:61290-96-8
MF:C11H13NS
MW:191.29262137413
MDL:MFCD25965348
CID:485648
PubChem ID:12622910
Update Time:2025-04-19

(1-isothiocyanatobutyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1-isothiocyanatobutyl)-
    • 1-isothiocyanatobutylbenzene
    • (1-isothiocyanatobutyl)benzene
    • EN300-8300184
    • 61290-96-8
    • DTXSID50504684
    • SCHEMBL1526826
    • MDL: MFCD25965348
    • Inchi: 1S/C11H13NS/c1-2-6-11(12-9-13)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6H2,1H3
    • InChI Key: SOAHXJQSCRAWRP-UHFFFAOYSA-N
    • SMILES: S=C=NC(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 191.07699
  • Monoisotopic Mass: 191.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 12.36

(1-isothiocyanatobutyl)benzene Pricemore >>

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